Cas no 1152510-37-6 (1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152510-37-6
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4561058
• PubChem ID: 42281966
• Update Time: 2025-09-27

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• 1-methyl-3-thiophen-2-ylpyrazole-4-carboxylic acid
• CWB51037

• Inchi： 1S/C9H8N2O2S/c1-11-5-6(9(12)13)8(10-11)7-3-2-4-14-7/h2-5H,1H3,(H,12,13)
• InChI Key： KPLDVDPCEHHBII-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)O)=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4

Experimental Properties

• Color/Form: NA
• Flash Point: 243.2±31.5 °C

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152510-37-6)

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1152510-37-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms, which endows it with unique electronic and steric properties. The presence of a thiophene moiety at the 3-position and a carboxylic acid group at the 4-position further enhances its structural complexity and potential biological activity.

The thiophen-2-yl substituent in 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid plays a crucial role in modulating its pharmacological properties. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The integration of this moiety into the pyrazole core creates a scaffold that can interact with various biological targets, making it a valuable candidate for drug discovery.

The carboxylic acid group at the 4-position of the pyrazole ring introduces polarity and reactivity, enabling further functionalization through esterification, amidation, or other chemical modifications. This feature is particularly useful in medicinal chemistry, as it allows for the development of prodrugs or conjugates that can enhance bioavailability or target specificity.

In recent years, 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid has been studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its use as an intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways involved in diseases such as cancer and inflammation. The pyrazole-thiophene hybrid structure provides a unique combination of electronic properties that can be exploited to design molecules with high affinity and selectivity.

Recent studies have highlighted the compound's role in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. The thiophen-2-yl group has been shown to enhance binding affinity by interacting with specific residues in the enzyme active site, while the carboxylic acid group facilitates hydrogen bonding interactions that further stabilize the enzyme-inhibitor complex.

Moreover, 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid has been explored as a precursor in the synthesis of metal-based complexes used in anticancer therapy. Transition metal complexes, particularly those involving platinum or ruthenium, have shown significant promise in killing cancer cells by inducing DNA damage. The pyrazole-thiophene scaffold can act as a ligand to chelate metal ions, forming stable complexes with potent cytotoxic effects.

The structural features of 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid also make it an attractive candidate for developing photodynamic therapy (PDT) agents. PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species that kill targeted cells. The compound's ability to absorb light in the visible spectrum and its stability under physiological conditions make it a suitable candidate for such applications.

In addition to its therapeutic potential, 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid has been investigated for its role in materials science. Its ability to form coordination complexes with metal ions has led to its use in developing functional materials such as catalysts and sensors. The compound's unique electronic properties also make it suitable for applications in organic electronics, where it can be used to develop new types of semiconductors or light-emitting diodes (LEDs).

The synthesis of 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors such as thiophene derivatives and methylpyrazole. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These synthetic methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Quality control and characterization of 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid are essential steps in its development as a pharmaceutical agent. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the structure and purity of the compound. Additionally, analytical methods such as high-performance liquid chromatography (HPLC) are employed to assess impurity profiles and ensure compliance with regulatory standards.

The pharmacokinetic properties of 1-methyl-3-(thiophen-2-yll)-1H-pyrazole -4-carbox ylic ac id are another critical aspect of its development as a drug candidate. Studies have shown that this compound exhibits moderate solubility in water and lipids, which suggests potential for oral administration or topical application. Further research is needed to optimize its pharmacokinetic profile through structural modifications aimed at improving bioavailability and reducing toxicity.

In conclusion, 1 -methyl -3 - ( thi ophen - 2 - yl ) - 1 H - py ra z ole - 4 - car box ylic ac id ( CAS No . 11525 10 -37 -6 ) is a prom ising compoun d with broad pharma cological app lications . Its unique structu re , combinin g a py ra z ole core with thi ophene an d car box yl groups , en ables it to interact wi th var ious biolo gical targets . Rec ent stu dies have highlighted its po ten tial i n treatin g condi tions su ch as can cer an d infla mmation . Fur ther re sea rch is nee ded to explo re its pharma cokinetic proper ties an d deve lo p novel thera peu tic app lications . p >